Cas no 4223-94-3 (1-(4-methylpiperazin-1-yl)propan-2-ol)

1-(4-Methylpiperazin-1-yl)propan-2-ol is a versatile organic compound featuring a piperazine ring substituted with a methyl group and a hydroxypropyl side chain. This structure imparts favorable solubility and reactivity, making it useful as an intermediate in pharmaceutical synthesis, particularly for active pharmaceutical ingredients (APIs) requiring piperazine-based scaffolds. Its secondary alcohol functionality allows for further derivatization, while the methylpiperazine moiety enhances binding affinity in drug design. The compound exhibits stability under standard conditions and is compatible with a range of synthetic protocols. Its balanced lipophilicity and polarity contribute to its utility in medicinal chemistry applications, including CNS-targeting and antimicrobial agents.

1-(4-methylpiperazin-1-yl)propan-2-ol structure

4223-94-3 structure

Product Name:1-(4-methylpiperazin-1-yl)propan-2-ol

CAS No:4223-94-3

MF:C₈H₁₈N₂O

MW:158.241322040558

MDL:MFCD11500335

CID:325082

PubChem ID:12654592

Update Time:2025-07-25

1-(4-methylpiperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-Piperazineethanol, a,4-dimethyl-
- 1-(2-Hydroxypropyl)-4-methylpiperazine
- 1-(4-methylpiperazin-1-yl)propan-2-ol
- 1-Piperazineethanol,-alpha-,4-dimethyl-(6CI,7CI,8CI,9CI)
- MDL： MFCD11500335
- Inchi： 1S/C8H18N2O/c1-8(11)7-10-5-3-9(2)4-6-10/h8,11H,3-7H2,1-2H3
- InChI Key： PCAFNJDUSMKKHJ-UHFFFAOYSA-N
- SMILES： OC(C)CN1CCN(C)CC1

Computed Properties

Exact Mass: 158.14200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

PSA: 26.71000
LogP: -0.50960

1-(4-methylpiperazin-1-yl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M396060-10mg	1-(4-methylpiperazin-1-yl)propan-2-ol	4223-94-3		10mg	$ 70.00	2022-06-03
TRC	M396060-50mg	1-(4-methylpiperazin-1-yl)propan-2-ol	4223-94-3		50mg	$ 230.00	2022-06-03
TRC	M396060-100mg	1-(4-methylpiperazin-1-yl)propan-2-ol	4223-94-3		100mg	$ 340.00	2022-06-03
AK Scientific	AMTGC573-2.5g	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	2.5g	$1085	2025-02-18
AK Scientific	AMTGC573-100mg	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	100mg	$188	2025-02-18
AK Scientific	AMTGC573-250mg	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	250mg	$271	2025-02-18
AK Scientific	AMTGC573-500mg	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	500mg	$426	2025-02-18
AK Scientific	AMTGC573-1g	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	1g	$545	2025-02-18
AK Scientific	AMTGC573-5g	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	5g	$1583	2025-02-18
AK Scientific	AMTGC573-10g	1-(4-Methylpiperazin-1-yl)propan-2-ol	4223-94-3	97%	10g	$2346	2025-02-18